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Compound of Interest

Compound Name: 2-Bromo-6-propoxynaphthalene
CAS No.: 97476-14-7
Cat. No.: B1279862
Get Quote
. J

For: Researchers, Scientists, and Drug Development Professionals Subject: Physicochemical
Properties of 2-Bromo-6-propoxynaphthalene

This document provides a detailed analysis of the molecular weight of 2-Bromo-6-
propoxynaphthalene, a compound relevant in chemical synthesis and research.

Summary of Physicochemical Data

The key identifiers and physicochemical properties of 2-Bromo-6-propoxynaphthalene are
summarized below. The molecular weight is a crucial parameter for stoichiometric calculations
in experimental research and development.
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Identifier Value Source
2-bromo-6-

IUPAC Name [1]
propoxynaphthalene

Molecular Formula Ci3H13BrO [2][3]

Molecular Weight 265.15 g/mol [1]

Monoisotopic Mass

264.015 g/mol

[1]

CAS Number

97476-14-7

[2](3]

Methodology for Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation protocol for 2-Bromo-6-propoxynaphthalene, based on its

molecular formula (C13H13BrO), is detailed as follows.

Step 1: Identify Constituent Elements and Atom Count The molecular formula C13H13BrO is

deconstructed to identify each element and the number of atoms for each.

Carbon (C): 13 atoms

Hydrogen (H): 13 atoms

Bromine (Br): 1 atom

Oxygen (O): 1 atom

Step 2: Utilize Standard Atomic Weights The standard atomic weight of each element is
obtained from the IUPAC Periodic Table.

C:12.011u

H: 1.008 u

Br: 79.904 u

0:15.999u
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Step 3: Calculate Total Mass for Each Element The total mass contributed by each element is
calculated by multiplying its atom count by its standard atomic weight.

Mass of Carbon: 13 atoms * 12.011 u = 156.143 u

Mass of Hydrogen: 13 atoms * 1.008 u = 13.104 u

Mass of Bromine: 1 atom * 79.904 u = 79.904 u

Mass of Oxygen: 1 atom * 15.999 u = 15.999 u

Step 4: Summation for Final Molecular Weight The molecular weight of the compound is the
sum of the total masses of each element.

e Molecular Weight = 156.143 + 13.104 + 79.904 + 15.999 = 265.15 g/mol
This calculated value is consistent with experimentally cited values.[1]

Visualization of Calculation Workflow

The logical relationship for determining the molecular weight from the compound's formula is
illustrated in the following diagram.
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13 atoms x 12.011 u 13 atoms x 1.008 u 1 atom x 79.904 u 1 atom x 15.999 u

Summation (+)

Molecular Weight
265.15 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of 2-Bromo-6-propoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 2-Bromo-6-
propoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279862/docs#technical-guide-molecular-weight-of-
2-bromo-6-propoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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